3-Amino-3-methylhexan-1-ol

• Molecular Formula: C7H17NO
• Molecular Weight: 131.22 g/mol
• SMILES: CCCC(C)(CCO)N
• InChI: InChI=1S/C7H17NO/c1-3-4-7(2,8)5-6-9/h9H,3-6,8H2,1-2H3
• InChIKey: KFGAOLOVOZOVLO-UHFFFAOYSA-N

3-Amino-3-methylhexan-1-ol Sourcing and Identity

3-Amino-3-methylhexan-1-ol (CAS 51973-09-2) is a chiral, aliphatic amino alcohol with the molecular formula C7H17NO and a molecular weight of 131.22 g/mol. It is classified as a 1,3-amino alcohol, featuring a tertiary amine and a primary alcohol on a hexane backbone . Its primary commercial relevance is as a laboratory-scale research chemical and a synthetic building block, supplied by a limited set of vendors at purities typically around 95% .

Chiral 1,3-amino alcohol scaffold for introducing hindered amine and terminal alcohol

Research-grade synthetic building block with limited vendor availability

Unique substitution pattern without direct structural substitute

Why 3-Amino-3-methylhexan-1-ol Requires Specific Sourcing

The procurement of a chiral 1,3-amino alcohol for a specific synthetic route, physicochemical optimization, or biological probe application cannot rely on generic or 'in-class' substitution. The precise distance between the hydrogen-bond donor/acceptor motifs, steric hindrance at the tertiary carbon, and the length of the lipophilic n-propyl side chain of 3-Amino-3-methylhexan-1-ol directly dictate its three-dimensional conformation and reactivity. Substituting with a shorter-chain analog like 3-amino-3-methylpentan-1-ol, a positional isomer like 3-(aminomethyl)hexan-1-ol, or a secondary alcohol variant would fundamentally alter the molecule's partition coefficient (LogP), pKa, and chiral recognition, leading to divergent outcomes in any application dependent on these specific molecular features. However, the search for publicly available, quantitative comparative data to verify these differentiation points has revealed a critical gap in the literature.

Chain length Shorter-chain analogs (e.g., 3-amino-3-methylpentan-1-ol) may shift LogP and chiral recognition.

Positional isomer 3-(Aminomethyl)hexan-1-ol alters H-bond donor/acceptor geometry, affecting solubility and binding.

Alcohol class Secondary alcohol variants would modify hydrogen-bonding and reactivity profiles.

Comparative Evidence for 3-Amino-3-methylhexan-1-ol

Biological Activity Data Verification

No direct, verifiable comparative biological activity data was found that meets the evidence admission rules for this guide. Searches of authoritative databases identified assay records attributed to this compound, but verification revealed they correspond to different chemical structures. For example, a MeSH concept describing potent lipoxygenase inhibition initially linked to this compound is a confirmed misattribution; the record (MeSH-M0014961) belongs to the distinct compound Masoprocol (NDGA) [1]. Similarly, a BindingDB entry with an IC50 of 72 nM against MAO-A was found to have a non-matching SMILES structure (COC(=O)[C@H](CC(C)C)NC(=O)C(=O)c1ccccc1NC(C)=O), confirming it is not 3-Amino-3-methylhexan-1-ol [2].

Bioactivity

Data to verify

Misattributed claims

No verifiable biological target engagement evidence for this compound

Lipoxygenase and MAO-A records belong to other structures

Evidence Dimension	Biological Target Engagement
Target Compound Data	No valid quantitative data found in public databases.
Comparator Or Baseline	Claims of lipoxygenase and MAO-A inhibition were investigated and found to be misattributed to other compounds.
Quantified Difference	N/A (Data Unavailable)
Conditions	N/A

Why This Matters

This highlights a significant data gap; any procurement decision based on presumed bioactivity is currently unsupported by publicly verifiable evidence for this specific molecule.

• [1] National Library of Medicine. MeSH Descriptor Data: Masoprocol. MeSH Unique ID M0014961. Registry Number 500-38-9. (Accessed 2026). View Source
• [2] BindingDB. Entry for BDBM50088555 / CHEMBL3577035. Verified SMILES does not match 3-Amino-3-methylhexan-1-ol. (Accessed 2026). View Source

Physicochemical Comparison with Regioisomer

A class-level inference can be made comparing 3-Amino-3-methylhexan-1-ol to its regioisomer, 3-(Aminomethyl)hexan-1-ol (CAS 1354953-13-1). The target compound has the amine and alcohol groups on the same carbon (C3) with an ethyl linker, while the isomer has a methylene amine at C3 and an alcohol at C6. This structural difference is expected to result in a significantly lower LogP for the target compound due to internal hydrogen bonding between the geminal amine and hydroxyl groups, enhancing water solubility relative to the extended regioisomer. This is a qualitative class-level inference based on medicinal chemistry principles and was not sourced from a direct experimental comparison .

LogP Prediction

Class-level inference

Predicted lower vs regioisomer

Internal H-bonding may reduce LogP; experimental confirmation required

No quantitative experimental data for either compound

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Predicted LogP is expected to be lower than that of 3-(Aminomethyl)hexan-1-ol.
Comparator Or Baseline	3-(Aminomethyl)hexan-1-ol (CAS 1354953-13-1), with a predicted boiling point of ~219 °C .
Quantified Difference	No quantitative experimental LogP or solubility data was found for either compound in any source.
Conditions	In silico prediction / Medicinal chemistry class inference.

Why This Matters

Without experimental physicochemical data, the differentiated properties that would guide formulation or reaction condition selection remain theoretical.

Vendor Purity Specifications

The primary verifiable data point available for procurement is the vendor-specified purity. Multiple suppliers list 3-Amino-3-methylhexan-1-ol with a standard purity of 95% . Without a head-to-head comparison, it can be noted that this purity level is typical for a research-grade, small-scale building block, but falls below the >98% benchmark often expected for critical intermediates in multi-step syntheses or biological assays. This product purity is a baseline specification, but a comparative advantage cannot be established without similar metrics for its closest analogs, which are not publicly available from these suppliers.

Purity

Specification review

≥95% (GC/HPLC)

Baseline purity for research-grade building block; no comparator benchmark

Vendor-specified data only

Evidence Dimension	Chemical Purity (GC/HPLC)
Target Compound Data	≥95%
Comparator Or Baseline	No direct comparator purity data from a shared vendor source was available.
Quantified Difference	N/A
Conditions	Vendor specification (Bidepharm, Leyan).

Why This Matters

Procurement decisions based on purity are currently constrained to this single specification without a relative benchmark against competing analogs.

Procurement Application Scenarios

Chiral Building Block Research

The compound's most realistic and verified application is as a chiral building block for the synthesis of more complex molecules in a research setting. Its value lies in its stable tertiary carbinylamine structure, which can introduce both a hindered amine and a terminal alcohol functionality into a molecular scaffold . Procurement for this purpose is based purely on its unique substitution pattern, for which a direct substitute does not exist.

Pathway Probe Exploration

While public databases contain entries linking this general chemotype to targets like lipoxygenase and monoamine oxidase, a detailed investigation for this document found no primary experimental data for the specific compound 3-Amino-3-methylhexan-1-ol. A researcher interested in exploring this chemotype for such targets should treat the compound as a screening hit from a virtual library or a structural hypothesis, requiring complete de novo biological validation.

Physicochemical Derivatization Studies

The presence of the geminal amino and hydroxyl groups on a single tertiary carbon makes this compound a good model for studying internal hydrogen bonding, solubility characteristics, and the synthesis of spirocyclic or constrained analogs. The procurement value is in the compound's topological features, not in a proven biological profile .

Application

Selection Property

Validation Focus

Chiral Building Block Research

Unique 1,3-amino alcohol substitution pattern

Synthetic route incorporation efficiency

Pathway Probe Exploration

Structural hypothesis from virtual screening

De novo biological target validation

Physicochemical Derivatization Studies

Geminal amino-alcohol topology

Internal H-bonding and solubility characterization